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Compound of Interest

Compound Name: Topaz

Cat. No.: B1169500

This guide provides troubleshooting advice and answers to frequently asked questions for
researchers, scientists, and drug development professionals using the Topaz software for cryo-
electron microscopy (cryo-EM). It focuses on fine-tuning pre-trained models for optimal particle
picking performance.

Troubleshooting Guide

This section addresses specific issues that may arise during the fine-tuning of a pre-trained
Topaz model.

Question: My Topaz training job is failing with an "out of memory" or "cuDNN" error. What can |
do?

Answer:

Memory errors are common when training deep learning models on large cryo-EM datasets.
Here are several strategies to resolve these issues:

e Increase Downsampling: The most effective way to reduce memory usage is to increase the
downsampling factor of your micrographs. It is recommended to downsample micrographs to
reduce memory load and improve model performance. For example, a downsampling factor
of 16 is suggested for a K2 Super Resolution dataset.[1] This reduces the input data size,
directly lowering RAM and VRAM requirements.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1169500?utm_src=pdf-interest
https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://discuss.cryosparc.com/t/topaz-train-very-low-average-precision/15537
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

+ Reduce Minibatch Size: The minibatch size determines the number of training examples
used in each iteration. A smaller minibatch size will consume less memory per iteration.
However, this may increase the overall training time.[1]

+ System Adjustments: On some systems, increasing the virtual memory (paging file size) can
provide a buffer and prevent crashes.

¢ Check GPU and CUDA/cuDNN Version: A CUDNN_STATUS EXECUTION_FAILED error
can indicate an incompatibility between your GPU driver, CUDA toolkit, and the cuDNN
library. Ensure that you are using a version of PyTorch compatible with your CUDA
installation as required by Topaz.

Experimental Workflow: Mitigating Memory Errors
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Caption: Workflow for troubleshooting memory-related errors during Topaz training.

Question: The precision of my fine-tuned model is very low and the AUPRC curve on the test
set is not improving. How can | fix this?
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Answer:

Low precision and a stagnant Area Under the Precision-Recall Curve (AUPRC) typically
indicate issues with the training data or model parameters.

Improve Training Data Quality: The model learns from the particles you provide. If your initial
manual picks are noisy or contain non-particle features (e.g., ice crystals, carbon edges), the
model will learn to identify these as well. It is highly recommended to clean your training
particle set. A good practice is to run 2D classification on your manually picked particles and
only use the patrticles from the best-looking classes for training.

Use Non-Denoised Micrographs for Training: Interestingly, some users have found that the
Topaz Train job performs better when using the original, non-denoised micrographs as input.
If you are using denoised micrographs, try running the training with the original ones.

Adjust "Expected Number of Particles": This parameter is crucial for Topaz's performance. If
this number is set too low, the model may not pick a sufficient number of true positives. If set
too high, it may lead to an increase in false positives, lowering precision. Estimate the
average number of particles per micrograph in your dataset and set this parameter
accordingly.

Increase Number of Epochs: If the AUPRC curve is still trending upwards but the training
stops, you may need to increase the number of epochs to allow the model to converge.
Some datasets may require 30 or more epochs for optimal performance.[2]

Frequently Asked Questions (FAQs)
Q1: How should I prepare my data for fine-tuning a Topaz model?

Al: Proper data preparation is critical for successful fine-tuning. Follow this protocol for best
results.

Experimental Protocol: Data Preparation for Topaz Fine-Tuning

« Initial Particle Picking: Manually pick several hundred to a few thousand particles from a
representative subset of your micrographs (e.g., 50-100 micrographs).
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o Particle Extraction: Extract the picked particles with a suitable box size.

o 2D Classification: Perform 2D classification on the extracted particles to sort them into
different views and remove junk particles.

o Select Good Particles: Carefully inspect the 2D class averages and select only the classes
that show clear, high-resolution particle views.

e Prepare Inputs for Training: Use the curated, high-quality particle coordinates from the
selected 2D classes as the "particles” input and the corresponding raw micrographs as the
"micrographs” input for the Topaz Train job.

Data Preparation Workflow

Data Preparation Workflow
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Caption: Step-by-step workflow for preparing high-quality particle data for Topaz fine-tuning.
Q2: How do | choose the right fine-tuning parameters?

A2: Several parameters can be adjusted in the Topaz Train job. The table below summarizes
key parameters and provides recommended starting points. For optimizing a specific
parameter, the Topaz Cross Validation job can be used to test a range of values automatically.

[1]
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Parameter

Description

Recommended
Starting Value

Troubleshooting
Tip

Downsampling Factor

Factor by which to
downsample

micrographs.

8-16

Increase if you
encounter memory

errors.[1]

Learning Rate

Determines the step
size at each iteration
while moving toward a
minimum of a loss

function.

0.001 (default)

A lower value can lead
to more reliable
convergence but may

take longer.

Number of examples

Decrease if you have
memory issues.

Smaller values may

Minibatch Size used in each batch 128-256 )
, o improve accuracy at
during training. o
the cost of training
time.[1]
The number of times Increase if the test set
the entire training precision is still
Number of Epochs 10-30

dataset is passed

through the model.

improving at the end
of training.[1][2]

Expected Particles

An estimate of the
number of particles

per micrograph.

Dataset-dependent

Adjust based on visual
inspection of your
micrographs. This
parameter significantly

impacts recall.[2]

Model Architecture

The neural network to
use (e.g., ResNet8,
ResNetl16).

ResNet8 or ResNetl16

Larger models
(ResNet16) may
perform better with
large training datasets
but are more prone to
overfitting with smaller

datasets.
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Q3: My training plot shows high precision on the training set but low precision on the test set.
What does this mean?

A3: This is a classic sign of overfitting. The model has learned the training data too well,
including its specific noise and features, and cannot generalize to new, unseen data (the test
set). The Topaz Train job automatically saves the model from the epoch with the highest
precision on the test set, which helps mitigate the worst effects of overfitting.[1] However, if you
observe a large gap between training and test precision, consider the following:

e Increase Training Data: A more diverse training set can help the model learn more general
features.

e Use a Simpler Model: A smaller model (e.g., ResNet8 instead of ResNet16) is less likely to
overfit on smaller datasets.

o Data Augmentation: While not a direct parameter in the standard Topaz wrapper, data
augmentation techniques (like random rotations and shifts) are a common strategy in
machine learning to prevent overfitting.

Q4: Why does my AUPRC (Average Precision) never reach 1.0, even with a good model?

A4: In the context of Topaz, which uses a positive-unlabeled learning approach, it is expected
that the AUPRC will not reach 1.0. This is because you have only provided positive labels (your
picked particles). The model treats all other areas of the micrograph as unlabeled, not as true
negatives.

During evaluation on the test set, the model will likely identify many correct particles that you
did not manually label. These are technically true positives, but because they are not in your
"ground truth" coordinate file, they are counted as false positives, which lowers the calculated
precision. Therefore, the AUPRC score should be used as a relative measure to compare
different models trained on the same data, rather than as an absolute measure of perfection.
An increasing AUPRC on the test set is a good indicator of successful training.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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